Hydroxylated vs. Halogenated Naphthoquinone Selectivity
In a comparative screening of Moneses uniflora naphthoquinones against Mycobacterium tuberculosis H37Ra, 3-hydroxychimaphilin (compound 3) exhibited moderate antimycobacterial activity with an IC50 value of 28-47 μM, without affecting the viability of mammalian HEK 293 cells. In contrast, the parent compound chimaphilin (compound 2) showed similar moderate activity in the same IC50 range, while 8-chlorochimaphilin (compound 1) demonstrated potent activity with an IC50 of 5.4 μM but also exhibited moderate cytotoxicity (IC50 of 30 μM) [1]. This establishes that 3-hydroxychimaphilin occupies a distinct selectivity niche—antimycobacterial activity comparable to chimaphilin but with a superior therapeutic window relative to the more potent but cytotoxic 8-chlorochimaphilin [1].
8‑Chlorochimaphilin: IC₅₀ 5.4 µM (mycobacteria) but HEK 293 IC₅₀ = 30 µM, ~5.6‑fold selectivity.
| Evidence Dimension | Antimycobacterial activity (IC50) and mammalian cytotoxicity |
|---|---|
| Target Compound Data | IC50 = 28-47 μM (M. tuberculosis H37Ra); no effect on HEK 293 viability |
| Comparator Or Baseline | 8-Chlorochimaphilin: IC50 = 5.4 μM (M. tuberculosis) and IC50 = 30 μM (HEK 293 cytotoxicity); Chimaphilin: IC50 = 28-47 μM (M. tuberculosis) |
| Quantified Difference | 3-Hydroxychimaphilin is 5.2-8.7x less potent than 8-chlorochimaphilin against M. tuberculosis but lacks the cytotoxicity observed with 8-chlorochimaphilin (IC50 = 30 μM) |
| Conditions | In vitro assay against Mycobacterium tuberculosis H37Ra and HEK 293 mammalian cell line |
Why This Matters
3-Hydroxychimaphilin provides antimycobacterial activity with a favorable selectivity profile compared to the cytotoxic 8-chlorochimaphilin, making it a preferred tool compound for studying naphthoquinone mechanisms in mycobacteria without confounding mammalian cell toxicity.
- [1] Li, H., Bos, A., Jean, S., Webster, D., Robichaud, G. A., Johnson, J. A., & Gray, C. A. (2018). Antimycobacterial 1,4-napthoquinone natural products from Moneses uniflora. Phytochemistry Letters, 27, 229-233. View Source
